
Allyl Methanesulfonate: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Allyl methanesulfonate

Cat. No.: B1198069 Get Quote

CAS Number: 6728-21-8

Synonyms: Allyl methanesulphonate, 3-(Mesyloxy)-1-propene, Methanesulfonic acid allyl ester,

2-Propen-1-yl methanesulfonate.[1][2]

This technical guide provides an in-depth overview of allyl methanesulfonate, a reactive

chemical compound with significant applications in chemical synthesis and genetic research.

The information is intended for researchers, scientists, and professionals in drug development

and related fields.

Chemical and Physical Properties
Allyl methanesulfonate is a colorless liquid with a pungent odor.[2] It is an ester of

methanesulfonic acid and allyl alcohol, characterized by the presence of both a reactive allyl

group and a good leaving group (methanesulfonate). This dual functionality makes it a versatile

reagent in organic synthesis but also contributes to its biological reactivity. It exhibits good

solubility in common organic solvents like alcohols and ethers, with limited solubility in water.[1]

Table 1: Physical and Chemical Properties of Allyl Methanesulfonate
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Property Value Reference

Molecular Formula C₄H₈O₃S [1][2]

Molecular Weight 136.17 g/mol [1]

Appearance Colorless liquid [2]

Boiling Point 220.45 °C (estimate) [2]

Flash Point 93.6 °C (estimate) [2]

Density 1.283 g/cm³ (estimate) [2]

Vapor Pressure 0.0962 mmHg at 25 °C [2]

Refractive Index 1.4640 (estimate) [2]

Synthesis
The primary method for synthesizing allyl methanesulfonate is the reaction of allyl alcohol

with methanesulfonyl chloride.[1] This reaction is typically carried out in the presence of a

tertiary amine base, such as triethylamine, in an aromatic organic solvent. The tertiary amine

acts as a scavenger for the hydrochloric acid byproduct. The crude product is then typically

washed with an aqueous solution of a weak base, like an alkali metal carbonate, to remove

impurities and excess reagents, yielding a product with high thermal stability.

General Synthesis Workflow for Allyl Methanesulfonate.

Experimental Protocol: General Synthesis of Alkyl
Methanesulfonates
While a specific, detailed protocol for allyl methanesulfonate is not readily available in the

cited literature, a general procedure for the synthesis of alkyl methanesulfonates can be

adapted.

Reaction Setup: Under a nitrogen atmosphere, a mixture of the alkyl alcohol (in this case,

allyl alcohol) and methanesulfonyl chloride is prepared in an aromatic organic solvent. The

mixture is typically cooled to a temperature between 10-15 °C.
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Addition of Base: A tertiary amine is added dropwise to the cooled mixture while maintaining

the temperature.

Reaction: The reaction mixture is stirred at a controlled temperature for a set period to

ensure the completion of the reaction.

Workup: The resulting solution containing the crude alkyl methanesulfonate is washed with

an aqueous solution of an alkali metal carbonate. This step is crucial for removing acidic

byproducts and excess reagents, which contributes to the thermal stability of the final

product.

Isolation: The organic layer is separated, dried, and the solvent is removed under reduced

pressure to yield the purified alkyl methanesulfonate.

Spectroscopic Data
Detailed, publicly available spectra for allyl methanesulfonate are scarce. However, based on

its structure, the expected spectroscopic features can be predicted.

Table 2: Predicted Spectroscopic Data for Allyl Methanesulfonate
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Spectroscopy Feature
Expected Chemical Shift /
Wavenumber / m/z

¹H NMR -CH₃ (methanesulfonyl) ~3.0 ppm (singlet)

-CH₂- (allylic) ~4.6 ppm (doublet)

=CH₂ (vinylic) ~5.3-5.4 ppm (multiplet)

=CH- (vinylic) ~5.9 ppm (multiplet)

¹³C NMR -CH₃ (methanesulfonyl) ~38 ppm

-CH₂- (allylic) ~70 ppm

=CH₂ (vinylic) ~120 ppm

=CH- (vinylic) ~132 ppm

IR Spectroscopy C=C stretch (alkene) ~1645 cm⁻¹

S=O stretch (sulfonate) ~1350 cm⁻¹ and ~1175 cm⁻¹

C-O stretch (ester) ~1000 cm⁻¹

Mass Spectrometry Molecular Ion [M]⁺ m/z 136

Biological Activity and Mechanism of Action
Allyl methanesulfonate is a known alkylating agent, a class of compounds that are genotoxic

and often carcinogenic. Its biological activity stems from its ability to covalently modify

nucleophilic sites in cellular macromolecules, most importantly DNA.

The methanesulfonate group is an excellent leaving group, facilitating the alkylation of DNA

bases by the allyl group. Studies have shown that allyl methanesulfonate binds directly to

DNA, forming various DNA adducts.[3] The primary targets for alkylation on the DNA bases are

the nitrogen and oxygen atoms. Identified adducts include 3-allyladenine, N⁶-allyladenine, N²-

allylguanine, 7-allylguanine, and O⁶-allylguanine.[3]
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Mechanism of Allyl Methanesulfonate-Induced DNA Damage.

The formation of these adducts can disrupt DNA replication and transcription, leading to

mutations if not repaired. This mutagenic potential is the basis for its use in genetic research. If

the DNA damage is extensive, it can trigger cellular senescence or programmed cell death

(apoptosis).

Signaling Pathways
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The cellular response to DNA damage induced by alkylating agents like allyl
methanesulfonate is complex and involves multiple signaling pathways. While specific studies

on allyl methanesulfonate are limited, the general pathways activated by DNA alkylating

agents are well-documented. DNA damage is recognized by sensor proteins, which in turn

activate a cascade of kinases, such as ATM and ATR. These kinases phosphorylate a host of

downstream targets, including the tumor suppressor protein p53.

Activation of p53 can lead to the transcriptional upregulation of genes involved in cell cycle

arrest (e.g., p21), allowing time for DNA repair. If the damage is irreparable, p53 can initiate

apoptosis by upregulating pro-apoptotic proteins like Bax. There is also evidence for p53-

independent apoptotic pathways in response to some alkylating agents, which may involve the

activation of caspase-2 and the mitochondrial apoptotic pathway.

Toxicology and Safety
Allyl methanesulfonate is classified as a hazardous substance. It is suspected of causing

cancer and genetic defects.[1] It is also harmful if swallowed and causes severe skin burns and

eye damage.[1]

Table 3: Toxicological Data for Allyl Methanesulfonate

Test Species Route Dose Effect Reference

TDLo Mouse Skin
540

mg/kg/10W-I
Tumorigenic

TDLo (Lowest Published Toxic Dose)

Due to its hazardous nature, strict safety precautions must be followed when handling allyl
methanesulfonate. Work should be conducted in a well-ventilated fume hood, and appropriate

personal protective equipment, including gloves, safety goggles, and a lab coat, must be worn.

Experimental Protocol: Mutagenicity Testing (Ames
Test)
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Allyl methanesulfonate is used as a mutagen in genetic research, and its mutagenic potential

can be assessed using the Ames test. This assay uses several strains of the bacterium

Salmonella typhimurium with mutations in the genes required to synthesize the amino acid

histidine.

Preparation: A fresh culture of the desired Salmonella tester strain is prepared.

Exposure: A small volume of the bacterial culture is mixed with a solution of allyl
methanesulfonate at various concentrations. A component of liver extract (S9 mix) can be

included to assess the mutagenicity of metabolic products.

Plating: The mixture is plated on a minimal agar medium that lacks histidine.

Incubation: The plates are incubated at 37 °C for 48-72 hours.

Analysis: Only bacteria that have undergone a reverse mutation (reversion) to regain the

ability to synthesize histidine will grow and form colonies. The number of revertant colonies is

counted and compared to a negative control to determine the mutagenic potential of the

substance. A dose-dependent increase in the number of revertant colonies indicates a

mutagenic effect.

Applications
The primary applications of allyl methanesulfonate are in:

Organic Synthesis: As an alkylating agent, it is used to introduce the allyl group into various

molecules, serving as a building block for more complex chemical structures.

Genetic Research: Its mutagenic properties make it a useful tool for inducing mutations in

DNA.[2] This allows researchers to study gene function, the effects of mutations, and the

mechanisms of DNA repair.[2]

Conclusion
Allyl methanesulfonate is a reactive and hazardous chemical with important applications in

both chemical synthesis and biological research. Its utility as an allylating agent and a mutagen

is well-established. Researchers and professionals working with this compound must have a
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thorough understanding of its chemical properties, biological activity, and associated hazards to

ensure its safe and effective use. Further research into its specific interactions with cellular

signaling pathways could provide deeper insights into the mechanisms of DNA damage and

repair.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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